1-(4-Chlorophenyl)-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-ethanone

• IUPAC Name: 1-(4-chlorophenyl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C15H10ClN3O2S/c16-12-3-1-10(2-4-12)13(20)9-22-15-19-18-14(21-15)11-5-7-17-8-6-11/h1-8H,9H2
• InChI Key: ANAFLDLYCVDZCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CSC2=NN=C(O2)C3=CC=NC=C3)Cl
• Molecular Formula: C15H10ClN3O2S
• Molecular Weight: 331.8 g/mol

Description

1-(4-Chlorophenyl)-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-ethanone, also known as 4-chloro-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-ylsulfanyl)benzeneethanamine, is an organic compound that has been widely studied for its potential applications in laboratory research. This compound has been used in various scientific research applications, including drug synthesis, organic synthesis, and biochemistry. It has also been used in the synthesis of other compounds and as a reagent in several biochemical reactions.

Scientific Research Applications

Antimicrobial Properties

1-(4-Chlorophenyl)-2-{[5-(4-Pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-ethanone and its derivatives have been studied for their antimicrobial properties. Studies have found that certain derivatives, like 1-(2-(4-(dimethylamino)phenyl)-5-phenethyl-1,3,4-oxadiazol-3(2H)-yl)ethanone and 1-(2-(4-chlorophenyl)-5-phenethyl-1,3,4-oxadiazol-3(2H)-yl)ethanone, show significant activity against strains like S. aureus and P. aeruginosa. This suggests potential uses in developing antibacterial agents (Fuloria et al., 2009).

Electronic and Structural Properties

The geometric and electronic structures of 1-(4-chlorophenyl)-2-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl] sulfanyl} ethanone have been explored using Density Functional Theory (DFT). These studies provide insights into the compound's molecular system, which could be useful in designing materials with specific electronic properties (Toh et al., 2019).

Anti-Inflammatory Activity

Research into the anti-inflammatory properties of similar compounds, such as 2-{[5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(phenyl)ethanone derivatives, has been conducted. These studies aim to discover new anti-inflammatory compounds, with some showing promising results when compared to standard treatments (Karande & Rathi, 2017).

Optical and Thermal Properties

Research has also focused on the optical and thermal properties of related heterocyclic compounds. This includes studies on the crystal structure and thermal stability, providing valuable information for material science applications (Shruthi et al., 2019).

Anti-Tubercular Activity

Several studies have investigated the potential of 1-(4-Chlorophenyl)-2-{[5-(4-Pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-ethanone derivatives in treating tuberculosis. Compounds like 4,6-bis(4-chlorophenyl)-5-[(4-chlorophenyl)sulfanyl]-2-methoxynicotinonitrile have shown promising activity against Mycobacterium tuberculosis, suggesting their potential as anti-tubercular agents (Manikannan et al., 2010).